6-chloro-N-(3-methoxybenzyl)nicotinamide
Cat. No. B8756216
M. Wt: 276.72 g/mol
InChI Key: KLNMZIVXZVZTSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08252818B2
Procedure details
6-Bromonicotinic acid (200 mg, 0.99 mmol) was heated at reflux in thionyl chloride (2 ml) for 3 hrs. The reaction was allowed to cool to room temperature and the excess thionyl chloride evaporated under vacuum. The residue was dissolved in DCM (2 ml), 3-methoxybenzylamine (137 mg, 0.10 mmol) and sodium carbonate (500 mg) were added to the solution. The reaction was stirred at room temperature for 4 hrs, filtered and the filtrate reduced to dryness under vacuum to give 6-chloro-N-(3-methoxybenzyl)nicotinamide. NMR: δH [2H6]-DMSO 9.29,(1H, t), 8.88,(1H, d), 8.28,(1H, dd), 7.66,(1H, d), 7.25,(1H, t), 6.90,(2H, m), 6.83,(1H, m), 4.47,(2H, d), 3.74,(3H, s).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[CH:4][N:3]=1.[CH3:11][O:12][C:13]1[CH:14]=[C:15]([CH:18]=[CH:19][CH:20]=1)[CH2:16][NH2:17].C(=O)([O-])[O-].[Na+].[Na+].S(Cl)([Cl:29])=O>>[Cl:29][C:2]1[CH:10]=[CH:9][C:5]([C:6]([NH:17][CH2:16][C:15]2[CH:18]=[CH:19][CH:20]=[C:13]([O:12][CH3:11])[CH:14]=2)=[O:8])=[CH:4][N:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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BrC1=NC=C(C(=O)O)C=C1
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Step Two
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Name
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Quantity
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137 mg
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Type
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reactant
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Smiles
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COC=1C=C(CN)C=CC1
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Step Three
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at room temperature for 4 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the excess thionyl chloride evaporated under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in DCM (2 ml)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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ClC1=NC=C(C(=O)NCC2=CC(=CC=C2)OC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
